1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[3-(4-hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H18N2O4/c15-9-3-6-13(7-4-9)10(16)5-8-14-11(17)1-2-12(14)18/h9,15H,1-8H2
• InChI Key: YFMBGIWIJBAPRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)CCN2C(=O)CCC2=O
• Molecular Formula: C12H18N2O4
• Molecular Weight: 254.28 g/mol

Description

1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dione, also known as HP-β-CD, is a cyclic oligosaccharide that has gained significant attention in the scientific community due to its unique chemical and physical properties. HP-β-CD is a derivative of cyclodextrin, which is a family of compounds that are widely used as drug delivery systems due to their ability to form inclusion complexes with various guest molecules.

Mechanism of Action

The mechanism of action of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is based on its ability to form inclusion complexes with various guest molecules. The hydrophobic cavity of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD can accommodate the hydrophobic moiety of the guest molecule, while the hydrophilic outer surface of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD interacts with the aqueous environment. This results in the formation of a stable complex that enhances the solubility and bioavailability of the guest molecule.
Biochemical and Physiological Effects:
1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has been shown to have low toxicity and is generally considered safe for use in various applications. However, some studies have reported that 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD can cause adverse effects such as hemolysis, nephrotoxicity, and hepatotoxicity at high doses. Therefore, it is important to use 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD in a controlled manner and to monitor its effects on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD in lab experiments is its ability to enhance the solubility and bioavailability of poorly soluble drugs. This makes it easier to study the pharmacokinetics and pharmacodynamics of the drug. However, one of the limitations of using 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is that it can interfere with some analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Future Directions

There are several future directions for the research and development of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD. One of the areas of interest is the synthesis of modified 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD derivatives with improved properties such as higher water solubility and lower toxicity. Another area of interest is the application of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD in gene delivery and tissue engineering. 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has also been studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease. Therefore, further research is needed to explore the full potential of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD in various fields.
Conclusion:
In conclusion, 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is a cyclic oligosaccharide that has gained significant attention in the scientific community due to its unique chemical and physical properties. 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has various applications in drug delivery, food and cosmetic industries, and analytical chemistry. The mechanism of action of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is based on its ability to form inclusion complexes with various guest molecules. 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has low toxicity but can cause adverse effects at high doses. There are several advantages and limitations of using 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD in lab experiments. Finally, there are several future directions for the research and development of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD.

Synthesis Methods

1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD can be synthesized using various methods such as enzymatic conversion, chemical modification, and microbial transformation. The most commonly used method for the synthesis of 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is the chemical modification of β-CD using 4-hydroxypiperidine and 3-oxopropionic acid. The reaction takes place in the presence of a catalyst and yields 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD as the final product.

Scientific Research Applications

1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has been extensively studied for its applications in drug delivery, food and cosmetic industries, and analytical chemistry. In drug delivery, 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD is used as a carrier molecule to enhance the solubility and bioavailability of poorly soluble drugs. 1-[3-(4-Hydroxypiperidin-1-yl)-3-oxopropyl]pyrrolidine-2,5-dioneβ-CD has also been used as a chiral selector in chromatographic separations and as a stabilizer in cosmetic and food formulations.